Cas no 1797613-77-4 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• CAS No: 1797613-77-4
• MF: C₁₉H₁₃F₃N₂O₅S
• MW: 438.377134084702
• CID: 5370729
• Update Time: 2025-08-04

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

• Inchi： 1S/C19H13F3N2O5S/c20-19(21,22)29-12-5-3-11(4-6-12)24-18(27)17(26)23-10-13-7-8-15(30-13)16(25)14-2-1-9-28-14/h1-9H,10H2,(H,23,26)(H,24,27)
• InChI Key： PUEAETJINSJSIG-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

Professional Introduction to Compound with CAS No. 1797613-77-4 and Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide

This compound, identified by the CAS number CAS No. 1797613-77-4, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. The product name, N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide, provides a detailed structural insight into its molecular architecture, highlighting its potential biological activity and chemical properties.

The core structure of this compound features a thiophene ring substituted with a furan-2-carbonyl group, which is a key feature that contributes to its unique chemical reactivity and interaction with biological targets. The presence of the 5-(furan-2-carbonyl)thiophen-2-yl moiety suggests that this compound may exhibit properties such as electrophilicity or nucleophilicity, depending on the specific context of its application. This aspect makes it a valuable candidate for further investigation in the development of novel pharmaceutical agents.

Additionally, the compound incorporates a 4-(trifluoromethoxy)phenyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The trifluoromethoxy group can influence the electronic properties of the aromatic ring, making it more susceptible to certain types of chemical reactions while also improving its solubility in biological environments. This combination of structural features positions the compound as a promising candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacophores to achieve synergistic effects in drug design. The structure of N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide exemplifies this approach, as it integrates both thiophene and phenyl-based moieties that are known to interact with biological targets in distinct ways. Such multifunctional compounds are particularly valuable in the pursuit of next-generation therapeutics that can address complex diseases more effectively.

The synthesis and characterization of this compound have been subjects of extensive research in academic and industrial settings. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule, ensuring high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and multi-step organic synthesis have been instrumental in achieving the desired structural integrity. These efforts have not only enhanced our understanding of the compound's chemistry but also paved the way for its potential applications in medicinal chemistry.

The biological activity of this compound has been a focal point of investigation, with studies focusing on its interactions with various enzymes and receptors relevant to human health. Preliminary findings suggest that it may exhibit inhibitory effects on certain therapeutic targets, making it a promising lead for further development. Additionally, computational modeling and molecular dynamics simulations have been utilized to predict how this molecule might bind to its intended targets, providing valuable insights into its mechanism of action.

The use of modern analytical techniques has further contributed to our understanding of this compound's properties. High-resolution spectroscopy methods such as NMR spectroscopy and mass spectrometry have been employed to elucidate its molecular structure, while X-ray crystallography has provided detailed insights into its three-dimensional conformation. These advanced tools have enabled researchers to gain a comprehensive view of the compound's chemical behavior, which is essential for optimizing its pharmaceutical potential.

In conclusion, N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic intervention.